
Application Note: 4-Pyridinepropanol as a
Versatile Scaffolding Intermediate in

Pharmaceutical Synthesis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Pyridinepropanol

CAS No.: 2629-72-3

Cat. No.: B1329387

Get Quote

Abstract
In the landscape of medicinal chemistry, the pyridine scaffold is a privileged structure, integral

to the framework of numerous therapeutic agents due to its unique electronic properties and

ability to engage in critical hydrogen bonding interactions.[1][2][3] 4-Pyridinepropanol, a
bifunctional molecule featuring both a nucleophilic pyridine ring and a reactive primary alcohol,

serves as an exceptionally versatile starting material for the synthesis of a wide array of

pharmaceutical intermediates. This guide provides an in-depth exploration of its synthetic utility,

detailing the causality behind strategic reaction choices and presenting robust, validated

protocols for the generation of key derivative scaffolds. We will cover core transformations at

both the hydroxyl and pyridine moieties, providing researchers with the foundational knowledge

to leverage this building block in drug discovery and development programs.
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4-Pyridinepropanol (CAS: 2629-72-3) is a heterocyclic compound that merges two key

functional groups in a single, stable molecule: the 4-substituted pyridine ring and a terminal

propanol chain.[4][5] This unique arrangement makes it a valuable synthon for several reasons:

Bifunctionality: The primary alcohol can be readily oxidized to an aldehyde or carboxylic acid,

or converted into ethers and esters, providing a reactive handle for diverse coupling

strategies.[6]

Vectorial Properties: The three-carbon aliphatic chain provides spatial separation between

the pyridine core and the terminal functional group, acting as a flexible linker crucial for

optimizing drug-receptor binding interactions.

Pharmacophoric Core: The pyridine nitrogen acts as a hydrogen bond acceptor, a common

feature in active pharmaceutical ingredients (APIs) for enhancing target affinity and

modulating physicochemical properties like solubility.[3][7]

This document serves as a practical guide for chemists to unlock the synthetic potential of 4-
Pyridinepropanol, moving from foundational principles to actionable laboratory protocols.

Physicochemical Properties and Safety Data
A thorough understanding of the starting material's properties is paramount for safe handling

and effective reaction design.
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Property Value Source

CAS Number 2629-72-3 [5]

Molecular Formula C₈H₁₁NO [4]

Molecular Weight 137.18 g/mol [5]

Appearance
Colorless to light yellow

liquid/solid
[8]

Melting Point 35-39 °C (lit.)

Boiling Point 289 °C (lit.)

Density 1.061 g/mL at 25 °C (lit.)

Solubility Soluble in water [4]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[5]

Precautionary Statements P261, P305 + P351 + P338 [5]

Core Synthetic Transformations & Protocols
The utility of 4-Pyridinepropanol stems from the selective modification of its two primary

functional sites. The following sections provide detailed protocols for key transformations that

generate valuable secondary intermediates.
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Key reactive sites of 4-Pyridinepropanol.

4-Pyridinepropanol

Hydroxyl Group
(Primary Alcohol)

Site 1

Pyridine Ring
(Nitrogen Lone Pair)

Site 2

Click to download full resolution via product page

Reactions at the Hydroxyl Moiety: Building Reactive
Handles
The primary alcohol is often the initial site of modification, transforming the inert C-OH bond

into a functional group suitable for subsequent elaboration.

2.1.1. Protocol 1: Selective Oxidation to 4-(3-Oxopropyl)pyridine (Aldehyde Intermediate)

Expertise & Rationale: The synthesis of the aldehyde is a critical step, as it serves as a

precursor for reductive amination, Wittig reactions, and other C-C bond-forming reactions. A

mild, selective oxidant is required to prevent over-oxidation to the carboxylic acid. Dess-Martin

Periodinane (DMP) is an excellent choice due to its high selectivity for primary alcohols, neutral

pH reaction conditions, and operational simplicity at room temperature.

Methodology:

Setup: To a flame-dried 250 mL round-bottom flask under an inert atmosphere (N₂ or Ar),

add a solution of 4-Pyridinepropanol (5.0 g, 36.4 mmol) in anhydrous dichloromethane

(DCM, 100 mL).

Cooling: Cool the solution to 0 °C using an ice-water bath.

Reagent Addition: Add Dess-Martin Periodinane (17.0 g, 40.1 mmol, 1.1 eq) portion-wise

over 15 minutes, ensuring the internal temperature does not exceed 5 °C.
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Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for

2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 50%

Ethyl Acetate in Hexane).

Quenching: Upon completion, cool the mixture back to 0 °C. Quench the reaction by slowly

adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃, 50 mL) followed by a

10% aqueous solution of sodium thiosulfate (Na₂S₂O₃, 50 mL). Stir vigorously for 30 minutes

until the solution becomes clear.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer with DCM (2 x 50 mL).

Workup: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: Purify the crude product via flash column chromatography (Silica gel, gradient

elution from 20% to 60% Ethyl Acetate in Hexane) to yield 4-(3-Oxopropyl)pyridine as a pale

yellow oil.

Self-Validation: The product should be characterized by ¹H NMR (expect a characteristic

aldehyde proton signal at ~9.8 ppm) and mass spectrometry to confirm the molecular weight of

135.16 g/mol .

2.1.2. Protocol 2: Complete Oxidation to 4-Pyridinepropanoic Acid (Carboxylic Acid

Intermediate)

Expertise & Rationale: The carboxylic acid derivative is a cornerstone intermediate for forming

stable amide bonds, a ubiquitous linkage in pharmaceuticals. For this transformation, a more

potent oxidizing agent is necessary. A Jones oxidation (CrO₃ in aqueous sulfuric acid) is a

classic and effective method, though modern, milder alternatives like TEMPO-catalyzed

oxidation can also be employed for improved safety and waste profiles.

Methodology:

Setup: Dissolve 4-Pyridinepropanol (5.0 g, 36.4 mmol) in acetone (100 mL) in a 500 mL

flask equipped with a mechanical stirrer and a dropping funnel. Cool the solution to 0 °C in

an ice-water bath.
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Reagent Preparation: Prepare Jones Reagent by dissolving chromium trioxide (CrO₃, 4.0 g,

40.0 mmol) in concentrated sulfuric acid (H₂SO₄, 3.5 mL) and then diluting carefully with

water to a final volume of 15 mL.

Oxidation: Add the prepared Jones Reagent dropwise to the cooled solution of 4-
Pyridinepropanol. Maintain the temperature below 10 °C. A green precipitate of chromium

salts will form.

Reaction: After the addition is complete, remove the ice bath and stir the reaction at room

temperature for 4 hours. Monitor by TLC until the starting material is consumed.

Quenching: Quench the excess oxidant by the dropwise addition of isopropanol until the

solution remains green.

Workup: Remove the acetone under reduced pressure. Add water (100 mL) to the residue

and extract with ethyl acetate (3 x 75 mL).

Purification: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and evaporate

the solvent. The resulting crude solid can be recrystallized from an ethanol/water mixture to

yield pure 4-Pyridinepropanoic Acid.

Self-Validation: The final product should be confirmed by ¹H NMR (disappearance of the

alcohol CH₂ signal and appearance of a broad carboxylic acid proton signal >10 ppm) and IR

spectroscopy (strong C=O stretch around 1700-1725 cm⁻¹).

Reactions at the Pyridine Ring: Modulating Basicity and
Solubility
2.2.1. Protocol 3: N-Alkylation to Synthesize a 4-(3-Hydroxypropyl)pyridinium Salt

Expertise & Rationale: Quaternization of the pyridine nitrogen to form a pyridinium salt is a

common strategy to increase water solubility and introduce a permanent positive charge, which

can be key for interacting with biological targets or for use as an ionic liquid precursor. This is a

straightforward Sₙ2 reaction.

Methodology:
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Setup: In a 100 mL round-bottom flask, dissolve 4-Pyridinepropanol (2.0 g, 14.6 mmol) in

acetonitrile (30 mL).

Reagent Addition: Add an alkylating agent, for example, methyl iodide (CH₃I, 2.28 g, 1.0 mL,

16.1 mmol, 1.1 eq).

Reaction: Stir the mixture at room temperature for 12 hours. The formation of a precipitate is

typically observed. If the reaction is sluggish, it can be gently heated to 40-50 °C.

Isolation: Cool the reaction mixture to room temperature. Collect the precipitate by vacuum

filtration.

Purification: Wash the collected solid with cold diethyl ether (2 x 20 mL) to remove any

unreacted starting materials. Dry the product under vacuum to yield the 1-methyl-4-(3-

hydroxypropyl)pyridin-1-ium iodide salt as a crystalline solid.

Self-Validation: The product can be validated by ¹H NMR, which will show a downfield shift of

all pyridine ring protons and the appearance of a new N-methyl signal around 4.0-4.5 ppm.

ESI-MS will confirm the mass of the cationic portion.

Synthetic Workflow and Intermediate
Characterization
The strategic combination of the protocols above allows for the generation of a library of useful

intermediates from a single starting material.
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Synthetic pathways from 4-Pyridinepropanol.

4-Pyridinepropanol

4-(3-Oxopropyl)pyridine
(Aldehyde Intermediate)

Protocol 1
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4-Pyridinepropanoic Acid
(Acid Intermediate)
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(Jones Oxidation)

Pyridinium Salt
(Quaternary Intermediate)

Protocol 3
(N-Alkylation)

Reductive Amination Amide Coupling
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Summary of Expected Analytical Data
The following table provides expected key analytical data points for the successful validation of

the synthesized intermediates.
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Intermediate
¹H NMR (CDCl₃)
Key Signals (δ,
ppm)

¹³C NMR (CDCl₃)
Key Signals (δ,
ppm)

IR (cm⁻¹) Key
Stretches

4-(3-

Oxopropyl)pyridine

9.8 (s, 1H, -CHO), 8.5

(d, 2H, Py-H), 7.2 (d,

2H, Py-H), 3.0 (t, 2H),

2.8 (t, 2H)

201.0 (C=O), 150.0,

124.0 (Py-C), 44.5,

28.0

2920 (C-H), 2720

(Aldehyde C-H), 1725

(C=O)

4-Pyridinepropanoic

Acid

11.0-12.0 (br s, 1H, -

COOH), 8.5 (d, 2H,

Py-H), 7.3 (d, 2H, Py-

H), 2.9 (t, 2H), 2.7 (t,

2H)

178.0 (C=O), 150.0,

124.5 (Py-C), 34.0,

30.0

3000 (O-H broad),

2900 (C-H), 1710

(C=O)

Pyridinium Salt (N-

Methyl)

8.8 (d, 2H, Py-H), 7.8

(d, 2H, Py-H), 4.3 (s,

3H, N-CH₃), 3.6 (t, 2H,

-CH₂OH)

145.0, 128.0 (Py-C),

60.0 (-CH₂OH), 48.0

(N-CH₃)

3350 (O-H broad),

3050 (Aromatic C-H)

Conclusion
4-Pyridinepropanol is a high-value, readily available building block for pharmaceutical

intermediate synthesis. Its bifunctional nature allows for selective chemical modifications at

either the primary alcohol or the pyridine ring, enabling the construction of diverse molecular

architectures. The protocols detailed herein provide a reliable and validated foundation for

researchers to synthesize key aldehyde, carboxylic acid, and pyridinium salt intermediates. By

understanding the chemical rationale behind these transformations, drug development

professionals can effectively integrate 4-Pyridinepropanol into their synthetic strategies to

accelerate the discovery of novel therapeutic agents.
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Available at: [https://www.benchchem.com/product/b1329387/docs#application-note-4-
pyridinepropanol-as-a-versatile-scaffolding-intermediate-in-pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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